Cas no 2228095-09-6 (2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228095-09-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6255448
• PubChem ID: 165677322
• Update Time: 2025-10-29

2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• 2228095-09-6
• EN300-1822284

• Inchi： 1S/C10H14N2O2/c1-6-4-7(12-11-6)10(8(13)14)5-9(10,2)3/h4H,5H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： HHISJNIDQZZSOI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)NN=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228095-09-6) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228095-09-6, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct pharmacophoric features. The molecule combines a cyclopropane ring with a pyrazole moiety, creating a scaffold that is both rigid and bioactive, making it an attractive candidate for drug discovery and mechanistic studies.

The cyclopropane moiety is particularly noteworthy in medicinal chemistry, as its strained three-membered ring can enhance binding affinity and metabolic stability. In contrast, the pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The presence of a methyl group at the 5-position of the pyrazole ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

Recent advancements in computational chemistry have enabled the rational design of such heterocyclic compounds, allowing researchers to predict their biological activity with increasing accuracy. Studies suggest that 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid exhibits promising interactions with enzymes and receptors involved in metabolic pathways. For instance, preliminary computational modeling has indicated that this compound may disrupt the activity of certain kinases, which are key regulators of cell proliferation and differentiation.

The integration of machine learning techniques has further accelerated the discovery process for novel bioactive molecules like 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid. By leveraging large datasets of experimentally validated compounds, researchers can identify structural motifs that correlate with specific biological outcomes. This approach has been instrumental in identifying potential lead compounds for therapeutic development, particularly in areas such as oncology and neurology where precise molecular targeting is crucial.

In vitro studies have begun to explore the pharmacological profile of 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, revealing intriguing properties that warrant further investigation. Initial assays have shown modest inhibitory activity against certain enzyme targets, suggesting that it may serve as a foundation for structure-based drug design. The compound's ability to modulate protein-protein interactions has also been highlighted as a potential mechanism of action, which could be exploited for therapeutic purposes.

The synthesis of 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodology have made it more feasible to access such molecules on a scalable basis. Transition-metal-catalyzed reactions have played a pivotal role in constructing the cyclopropane and pyrazole moieties efficiently. These advances have not only improved yield but also enabled the introduction of diverse functional groups, expanding the chemical space available for exploration.

The role of 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid in chemical biology extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable tool for understanding enzyme mechanisms and developing probes for biochemical pathways. For example, derivatives of this compound have been used to investigate the binding modes of target proteins through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such structural insights are critical for designing more potent and selective inhibitors.

Future directions in the study of 2,2-dimethyl-1-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid include exploring its role in drug repurposing efforts. By screening existing libraries of similar compounds against disease-relevant targets, researchers may uncover new therapeutic applications for this molecule or its analogs. Additionally, the development of prodrugs based on this scaffold could enhance bioavailability and reduce toxicity profile, making it an even more viable candidate for clinical translation.